2-[(4-Methylphenyl)hydrazono]propanoic acid, ethyl ester

• Molecular Formula: C12H16N2O2
• Molecular Weight: 220.27 g/mol
• IUPAC Name: ethyl 2-[(4-methylphenyl)hydrazinylidene]propanoate
• InChI: InChI=1S/C12H16N2O2/c1-4-16-12(15)10(3)13-14-11-7-5-9(2)6-8-11/h5-8,14H,4H2,1-3H3
• InChI Key: VGQFTIZOYVRVKW-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C(=NNC1=CC=C(C=C1)C)C

Description

2-[(4-Methylphenyl)hydrazono]propanoic acid, ethyl ester is a useful research compound. Its molecular formula is C12H16N2O2 and its molecular weight is 220.27 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

para-Tolylhydrazine (1.2024 g, 9.84 mmol, 1.0 eq.) was combined with ethyl pyruvate (1.08 ml, 9.84 mmol, 1.0 eq.) and 3A sieves (3.6 g, 300% by weight) in methylene chloride (9.8 ml, 1M) at room temperature. After 30 minutes, the reaction was filtered through anhydrous magnesium sulfate and concentrated to give the title A compound (2.095 g) which was used in the next step without purification or characterization.